Cas no 899738-56-8 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(thiophen-2-yl)acetamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(thiophen-2-yl)acetamide
• CAS No: 899738-56-8
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 5487291
• Update Time: 2025-07-09

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-thiophen-2-ylacetamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C19H17N5O2S/c1-12-5-6-14(8-13(12)2)24-18-16(10-21-24)19(26)23(11-20-18)22-17(25)9-15-4-3-7-27-15/h3-8,10-11H,9H2,1-2H3,(H,22,25)
• InChI Key： UOKACRQJUREHMR-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C(C)=C3)N=CC=2C1=O)(=O)CC1SC=CC=1

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(thiophen-2-yl)acetamide

N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl-2-(Thiophen-2-yl)Acetamide (CAS No. 899738-56-8): A Comprehensive Overview

N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl-2-(Thiophen-2-yl)Acetamide (CAS No. 899738-56-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl-2-(Thiophen-2-yl)Acetamide is characterized by a pyrazolopyrimidine core linked to a thiophene ring and a dimethylphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted the importance of the thiophene ring in enhancing the compound's stability and bioavailability.

In terms of its pharmacological profile, N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl-2-(Thiophen-2-yl)Acetamide has shown promising results in various preclinical studies. One notable area of research is its potential as an anticancer agent. Studies have demonstrated that this compound can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl-2-(Thiophen-2-yl)Acetamide exhibits potent antiproliferative activity against human breast cancer cells by downregulating the expression of key oncogenes such as HER2 and EGFR.

Beyond its anticancer properties, N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-yl-2-(Thiophen-2-yl)Acetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. A study published in the European Journal of Pharmacology demonstrated that N-1-(3,4-Dimethylphenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-y-l2-(Thiophen--yl)Acetamide significantly attenuated inflammation in a murine model of IBD.

The mechanism of action of N--(,-Dimethylphenyl)--Oxo-H,H,H-Pyrazolo[,]-Pyrimidin--y-l--(Thiophen--yl)Acetamide is multifaceted. It has been shown to interact with multiple cellular targets involved in inflammation and cancer progression. One key target is the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway, which plays a crucial role in mediating cellular responses to cytokines and growth factors. By inhibiting JAK/STAT signaling, this compound can effectively suppress the activation of downstream effector molecules that contribute to inflammation and cancer cell proliferation.

In addition to its therapeutic potential, N--(,-Dimethylphenyl)--Oxo-H,H,H-Pyrazolo[,]-Pyrimidin--y-l--(Thiophen--yl)Acetamide has also been studied for its pharmacokinetic properties. Preclinical data indicate that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development as a therapeutic agent.

The safety profile of N--(,-Dimethylphenyl)--Oxo-H,H,H-Pyrazolo[,]-Pyrimidin--y-l--(Thiophen--yl)Acetamide has been evaluated in various preclinical models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N--(,-Dimethylphenyl)--Oxo-H,H,H-Pyrazolo[,]-Pyrimidin--y-l--(Thiophen--yl)Acetamide (CAS No. 899738-) represents a promising lead compound in the development of novel therapeutics for cancer and inflammatory diseases. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further research and development. Ongoing studies are aimed at optimizing its pharmacological properties and advancing it through preclinical and clinical stages to ultimately bring it to market as a safe and effective treatment option.